2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole

• IUPAC Name: 2-(5-nitro-1-benzothiophen-2-yl)-5-thiophen-2-yl-1,3,4-oxadiazole
• InChI: InChI=1S/C14H7N3O3S2/c18-17(19)9-3-4-10-8(6-9)7-12(22-10)14-16-15-13(20-14)11-2-1-5-21-11/h1-7H
• InChI Key: YMWUDZIGXXUDBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN=C(O2)C3=CC4=C(S3)C=CC(=C4)[N+](=O)[O-]
• Molecular Formula: C14H7N3O3S2
• Molecular Weight: 329.4 g/mol

Description

2-(5-Nitro-1-benzothiophen-2-yl)-5-(2-thienyl)-1,3,4-oxadiazole is a compound that has garnered significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure, which makes it a promising candidate for use in scientific research.

Scientific Research Applications

Corrosion Inhibition

One study focused on the corrosion inhibition efficiency of oxadiazole derivatives on mild steel in hydrochloric acid solution, showcasing the compound's potential as a protective agent against metal corrosion. The study employed weight loss measurement, electrochemical impedance spectroscopy, and potentiodynamic polarization techniques, revealing high inhibition efficiency, thus indicating the compound's potential utility in industrial applications to prevent corrosion-related damage (Kalia et al., 2020).

Liquid Crystalline Properties

Another research effort synthesized a new mesogenic homologous series incorporating the 1,3,4-oxadiazole ring, demonstrating the impact of structural modifications on liquid crystalline behaviors. This work highlights the role of the nitro group and the oxadiazole ring in affecting the mesophase properties of these compounds, indicating their potential in the development of novel liquid crystal materials (Abboud et al., 2017).

Synthesis of Heterocyclic Compounds

Research into the synthesis of oxadiazole-thiazole hybrids using environmentally friendly oxidants at ambient temperatures has been reported. These compounds have potential applications in various fields, including pharmaceuticals and materials science, due to their unique structural features and properties (Sumran et al., 2020).

Photovoltaic Applications

A study introduced electron-deficient heterocycle 1,3,4-oxadiazole into the thieno[3,4-b]thiophene structure to create a new building block for low-bandgap polymers. This advancement in polymer chemistry suggests its utility in enhancing the efficiency of solar cells, demonstrating the compound's relevance in renewable energy technologies (Zhu et al., 2015).